Cas no 314757-44-3 (Carbamic acid,[(2S)-2-amino-3-methoxypropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(2S)-2-amino-3-methoxypropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 314757-44-3
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 301097
• PubChem ID: 45092015
• Update Time: 2025-04-19

Carbamic acid,[(2S)-2-amino-3-methoxypropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(2S)-2-amino-3-methoxypropyl]-, 1,1-dimethylethyl ester (9CI)
• CARBAMIC ACID, [(2S)-2-AMINO-3-METHOXYPROPYL]-, 1,1-DIMETHYLETHYL ESTER (9CI)
• 314757-44-3
• SCHEMBL8125750
• TERT-BUTYL N-[(2S)-2-AMINO-3-METHOXYPROPYL]CARBAMATE

• Inchi： 1S/C9H20N2O3/c1-9(2,3)14-8(12)11-5-7(10)6-13-4/h7H,5-6,10H2,1-4H3,(H,11,12)/t7-/m0/s1
• InChI Key： KTJZGFSYVWTNHA-ZETCQYMHSA-N
• SMILES： O(C(NC[C@@H](COC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.14700
• Monoisotopic Mass: 204.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 1.57600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives